Cas no 191719-16-1 (6-pentyl-1,3-benzothiazol-2-amine)

• Product Name: 6-pentyl-1,3-benzothiazol-2-amine
• CAS No: 191719-16-1
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• CID: 116073
• PubChem ID: 2344994
• Update Time: 2025-04-18

6-pentyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,6-pentyl-
• 2-Benzothiazolamine,6-pentyl-(9CI)
• 6-pentyl-1,3-benzothiazol-2-amine
• EN300-1144063
• 191719-16-1
• SCHEMBL8656868
• CHEMBL94653

• Inchi： 1S/C12H16N2S/c1-2-3-4-5-9-6-7-10-11(8-9)15-12(13)14-10/h6-8H,2-5H2,1H3,(H2,13,14)
• InChI Key： RYTCKXZGRBUTSK-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=CC=C(C=C12)CCCCC

Computed Properties

• Exact Mass: 220.10358
• Monoisotopic Mass: 220.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 38.91